Cas no 936850-33-8 (3-Methylazetidine-3-carbonitrile hydrochloride)

3-Methylazetidine-3-carbonitrile hydrochloride structure

936850-33-8 structure

Product Name:3-Methylazetidine-3-carbonitrile hydrochloride

CAS No:936850-33-8

MF:C₅H₉ClN₂

MW:132.591359853745

MDL:MFCD11849039

CID:858998

PubChem ID:57516623

Update Time:2025-09-18

3-Methylazetidine-3-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Methylazetidine-3-carbonitrile hydrochloride
- 3-Cyano-3-methylazetidine hydrochloride
- 3-CYANO-3-METHYLAZETIDINE HCL
- 3-METHYL-3-AZETIDINECARBONITRILE HYDROCHLORIDE
- 3-methylazetidine-3-carbonitrile;hydrochloride
- DCXJKYVRMRUVTJ-UHFFFAOYSA-N
- PB10946
- 3-cyano-3-methyl-azetidine hydrochloride
- ST24042338
- Z2284399027
- 3-Methylazetidine-3-carbonitrile--hydrogen chloride (1/1)
- SY042231
- MFCD11849039
- SCHEMBL2379997
- AS-36279
- CS-0038571
- 3-Methylazetidine-3-carbonitrile HCl
- DB-304799
- 936850-33-8
- AKOS016014806
- DTXSID30726988
- EN300-195275
- 3-Methylazetidine-3-carbonitrilehydrochloride
- MDL： MFCD11849039
- Inchi： 1S/C5H8N2.ClH/c1-5(2-6)3-7-4-5;/h7H,3-4H2,1H3;1H
- InChI Key： DCXJKYVRMRUVTJ-UHFFFAOYSA-N
- SMILES： Cl.N#CC1(CNC1)C

Computed Properties

Exact Mass: 132.0454260g/mol
Monoisotopic Mass: 132.0454260g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 115
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.8

3-Methylazetidine-3-carbonitrile hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM109119-5g	3-methylazetidine-3-carbonitrile hydrochloride	936850-33-8	95+%	5g	$396	2021-06-10
Chemenu	CM109119-10g	3-methylazetidine-3-carbonitrile hydrochloride	936850-33-8	95+%	10g	$693	2021-06-10
Chemenu	CM109119-25g	3-methylazetidine-3-carbonitrile hydrochloride	936850-33-8	95+%	25g	$1307	2021-06-10
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M178330-1g	3-methylazetidine-3-carbonitrile hydrochloride	936850-33-8	97%	1g	￥996.00	2021-05-24
Alichem	A449040992-1g	3-Methylazetidine-3-carbonitrile hydrochloride	936850-33-8	97%	1g	$371.25	2023-08-31
Alichem	A449040992-5g	3-Methylazetidine-3-carbonitrile hydrochloride	936850-33-8	97%	5g	$1181.25	2023-08-31
Apollo Scientific	OR451025-1g	3-Methyl-3-azetidinecarbonitrile hydrochloride	936850-33-8		1g	£742.00	2024-07-28
abcr	AB391280-1 g	3-Cyano-3-methylazetidine hydrochloride; .	936850-33-8		1 g	€201.10	2023-07-19
abcr	AB391280-5 g	3-Cyano-3-methylazetidine hydrochloride; .	936850-33-8		5 g	€517.30	2023-07-19
abcr	AB391280-10 g	3-Cyano-3-methylazetidine hydrochloride; .	936850-33-8		10 g	€874.30	2023-07-19

3-Methylazetidine-3-carbonitrile hydrochloride Production Method

Production Method 1

936850-09-8

936850-09-8

936850-33-8

936850-33-8

Reaction Conditions

1.1 Reagents: 2,2,2-Trifluoroethanol ; 4 h, 150 °C; 150 °C → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether ; 0 °C

Reference

: Preparation of pyrrolopyrazine as kinase inhibitors useful for the treatment of autoimmune and inflammatory diseases

, United States, , ,

Production Method 2

936850-09-8

936850-09-8

936850-33-8

936850-33-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 0 °C; 6 h, rt

Reference

: Preparation of 1,8-naphthyridin-2(1H)-one analogs as cytomegalovirus inhibitors

, World Intellectual Property Organization, , ,

3-Methylazetidine-3-carbonitrile hydrochloride Raw materials

tert-butyl 3-cyano-3-methylazetidine-1-carboxylate

3-Methylazetidine-3-carbonitrile hydrochloride Preparation Products

3-Methylazetidine-3-carbonitrile hydrochloride (936850-33-8)

3-Methylazetidine-3-carbonitrile hydrochloride Related Literature

1. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768
2. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
3. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
4. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
5. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

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